2-(Tert-butylamino)-4-(methylthio)pyrimidine-5-carboxamide

• Molecular Formula: C10H16N4OS
• Molecular Weight: 240.33 g/mol
• IUPAC Name: 2-(tert-butylamino)-4-methylsulfanylpyrimidine-5-carboxamide
• InChI: InChI=1S/C10H16N4OS/c1-10(2,3)14-9-12-5-6(7(11)15)8(13-9)16-4/h5H,1-4H3,(H2,11,15)(H,12,13,14)
• InChI Key: WTCNHZALSXKARM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=NC=C(C(=N1)SC)C(=O)N

Description

2-(Tert-butylamino)-4-(methylthio)pyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C10H16N4OS and its molecular weight is 240.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of 2-(tert-butylamino)-4-(methylthio)pyrimidine-5-carbonitrile (0.6 g, 2.70 mmol) in DMSO (7 mL) was added 6M aqueous sodium hydroxide solution (2.249 mL, 13.49 mmol) and 30% aqueous hydrogen peroxide (1.530 mL, 13.49 mmol) solution at 0° C. Then the mixture was stirred at 50° C. for 15 min. The reaction mixture was poured into water (40 mL) and extracted with ethyl acetate (3×50 mL). The combined organic layers were washed with brine, dried over anhydrous sodium sulfate and filtered. Concentration of the filtrate under reduced pressure gave the crude product, which was purified by silica gel column chromatography (5% methanol in DCM) to afford 2-(tert-butylamino)-4-(methylthio)pyrimidine-5-carboxamide (0.462 g, 1.922 mmol, 71.2% yield) as a white solid. MS (ESI) m/z 241.0 [M+1]+.